3,5-Dimethylphenol
3,5-Dimethylphenol
3,5-dimethylphenol is a colorless to off-white crystalline solid. Odor threshold 1 ppm. Taste threshold 0.001 mg/L. (NTP, 1992)
3,5-xylenol is a member of the class of phenols that phenol substituted by methyl groups at positions 3 and 5. It has a role as a xenobiotic metabolite. It derives from a hydride of a m-xylene.
3,5-xylenol is a member of the class of phenols that phenol substituted by methyl groups at positions 3 and 5. It has a role as a xenobiotic metabolite. It derives from a hydride of a m-xylene.
Brand Name:
Vulcanchem
CAS No.:
108-68-9
VCID:
VC20834016
InChI:
InChI=1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3
SMILES:
CC1=CC(=CC(=C1)O)C
Molecular Formula:
C8H10O
3,5-(CH3)2C6H3OH
C8H10O
3,5-(CH3)2C6H3OH
C8H10O
Molecular Weight:
122.16 g/mol
3,5-Dimethylphenol
CAS No.: 108-68-9
Cat. No.: VC20834016
Molecular Formula: C8H10O
3,5-(CH3)2C6H3OH
C8H10O
Molecular Weight: 122.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,5-dimethylphenol is a colorless to off-white crystalline solid. Odor threshold 1 ppm. Taste threshold 0.001 mg/L. (NTP, 1992) 3,5-xylenol is a member of the class of phenols that phenol substituted by methyl groups at positions 3 and 5. It has a role as a xenobiotic metabolite. It derives from a hydride of a m-xylene. |
|---|---|
| CAS No. | 108-68-9 |
| Molecular Formula | C8H10O 3,5-(CH3)2C6H3OH C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 3,5-dimethylphenol |
| Standard InChI | InChI=1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3 |
| Standard InChI Key | TUAMRELNJMMDMT-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)O)C |
| Canonical SMILES | CC1=CC(=CC(=C1)O)C |
| Boiling Point | 427.1 °F at 760 mm Hg (NTP, 1992) 221.7 °C 219.5 °C 219 °C |
| Colorform | Needles from water Needles from petroleum ether White crystals |
| Flash Point | 80 °C c.c. |
| Melting Point | 147 °F (NTP, 1992) 63.6 °C 64 °C |
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